Cas no 155398-07-5 (2-Piperidinone,1-methyl-3-(2,2,2-trifluoro-1-hydroxyethylidene)-)

2-Piperidinone,1-methyl-3-(2,2,2-trifluoro-1-hydroxyethylidene)- structure
155398-07-5 structure
Product Name:2-Piperidinone,1-methyl-3-(2,2,2-trifluoro-1-hydroxyethylidene)-
CAS No:155398-07-5
MF:C8H10F3NO2
MW:209.165712833405
CID:106974
PubChem ID:56972774
Update Time:2025-04-18

2-Piperidinone,1-methyl-3-(2,2,2-trifluoro-1-hydroxyethylidene)- Chemical and Physical Properties

Names and Identifiers

    • 2-Piperidinone,1-methyl-3-(2,2,2-trifluoro-1-hydroxyethylidene)-
    • (3Z)-1-methyl-3-(2,2,2-trifluoro-1-hydroxyethylidene)piperidin-2-one
    • 2-Piperidinone, 1-methyl-3-(2,2,2-trifluoro-1-hydroxyethylidene)- (9CI)
    • DTXSID60719823
    • 155398-07-5
    • Inchi: 1S/C8H10F3NO2/c1-12-4-2-3-5(7(12)14)6(13)8(9,10)11/h13H,2-4H2,1H3/b6-5-
    • InChI Key: QDMPOQAKIDBMCA-WAYWQWQTSA-N
    • SMILES: FC(/C(=C1/C(N(C)CCC/1)=O)/O)(F)F

Computed Properties

  • Exact Mass: 209.0664
  • Monoisotopic Mass: 209.06636305g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.54
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